3-Oxo-2-(pyridin-3-yl)butanenitrile

• IUPAC Name: 3-oxo-2-pyridin-3-ylbutanenitrile
• InChI: InChI=1S/C9H8N2O/c1-7(12)9(5-10)8-3-2-4-11-6-8/h2-4,6,9H,1H3
• InChI Key: ZYLDVPZWZDHLBO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C#N)C1=CN=CC=C1
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol

Description

3-Oxo-2-(pyridin-3-yl)butanenitrile is a chemical compound with the CAS Number: 90417-12-2. It has a molecular weight of 160.18. The IUPAC name for this compound is 3-oxo-2-(3-pyridinyl)butanenitrile.

Molecular Structure Analysis

The InChI code for 3-Oxo-2-(pyridin-3-yl)butanenitrile is 1S/C9H8N2O/c1-7(12)9(5-10)8-3-2-4-11-6-8/h2-4,6,9H,1H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

3-Oxo-2-(pyridin-3-yl)butanenitrile is a powder at room temperature. It has a melting point of 194-195 degrees Celsius.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H312, H315, H319, H332, and H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

2-(Pyridin-3-yl)acetonitrile (7.00 g, 59.3 mmol) was dissolved in THF (100 ml). NaH (60% in oil) (5.93 g, 148 mmol) was slowly added and the reaction mixture was stirred at RT for 1 hour (continuous gentle gas evolution). EtOAc (1 ml) was added and the mixture was stirred until an exothermic reaction occurred. EtOAc (7 mL) was then added slowly to maintain gentle heating. The reaction was stirred at RT for 2 hours and then approximately 75% of the THF was removed in vacuo. The resulting mixture was partitioned between Et2O and water and the aqueous phase was washed with Et2O (2×50 mL). The aqueous phase was then acidified with 1M HCl and the product was extracted into EtOAc. A significant amount of solid gradually formed between the two layers. This material was filtered off and dried.